1H-pyrrole-2-carboximidamide, acetic acid
Overview
Description
1H-Pyrrole-2-carboximidamide, acetic acid (PCA) is an organic compound and a derivative of the pyrrole family of compounds. It is a white crystalline solid, soluble in water and alcohol, and has a melting point of approximately 200°C. PCA is used in a variety of scientific research applications, including biochemistry, physiology, and drug development.
Scientific Research Applications
Due to its unique properties, 1H-pyrrole-2-carboximidamide, acetic acid is widely used in a variety of scientific research applications. It is used as a reagent in organic synthesis and as a catalyst for the synthesis of various compounds. It is also used in the synthesis of various pharmaceuticals, including anti-cancer drugs, antibiotics, and anti-inflammatory agents. Additionally, 1H-pyrrole-2-carboximidamide, acetic acid has been used to study the structure and function of proteins, as well as the mechanisms of enzyme-catalyzed reactions.
Mechanism of Action
The mechanism of action of 1H-pyrrole-2-carboximidamide, acetic acid is not well understood. However, it is believed that the compound acts as an inhibitor of several enzymes, including cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, 1H-pyrrole-2-carboximidamide, acetic acid has been found to inhibit the activity of several other enzymes, including tyrosine kinase and phosphodiesterase.
Biochemical and Physiological Effects
1H-pyrrole-2-carboximidamide, acetic acid has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that 1H-pyrrole-2-carboximidamide, acetic acid is capable of inhibiting the activity of several enzymes, including COX and LOX. Additionally, 1H-pyrrole-2-carboximidamide, acetic acid has been found to have anti-inflammatory and antioxidant properties. In vivo studies have demonstrated that 1H-pyrrole-2-carboximidamide, acetic acid can reduce inflammation, inhibit the growth of certain bacteria, and reduce the risk of certain types of cancer.
Advantages and Limitations for Lab Experiments
The use of 1H-pyrrole-2-carboximidamide, acetic acid in laboratory experiments offers a number of advantages. First, 1H-pyrrole-2-carboximidamide, acetic acid is relatively inexpensive and readily available. Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, there are also some limitations to using 1H-pyrrole-2-carboximidamide, acetic acid in laboratory experiments. For example, 1H-pyrrole-2-carboximidamide, acetic acid is not very soluble in water, so it can be difficult to dissolve in aqueous solutions. Additionally, 1H-pyrrole-2-carboximidamide, acetic acid can react with other compounds, which can affect the results of experiments.
Future Directions
The potential future directions for the use of 1H-pyrrole-2-carboximidamide, acetic acid in scientific research are numerous. For example, 1H-pyrrole-2-carboximidamide, acetic acid could be used to develop new drugs or to improve existing drugs. Additionally, 1H-pyrrole-2-carboximidamide, acetic acid could be used to study the structure and function of proteins, as well as the mechanisms of enzyme-catalyzed reactions. Finally, 1H-pyrrole-2-carboximidamide, acetic acid could be used to develop new methods for synthesizing organic compounds.
Synthesis Methods
1H-pyrrole-2-carboximidamide, acetic acid can be synthesized from pyrrole-2-carboximidamide and acetic acid, through a two-step process. First, the pyrrole-2-carboximidamide is heated to a temperature of 350°C in an inert atmosphere. This results in the formation of a cyclic imidazole derivative, which is then reacted with acetic acid to form 1H-pyrrole-2-carboximidamide, acetic acid. The reaction is complete when the product is cooled to room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1H-pyrrole-2-carboximidamide, acetic acid involves the reaction of pyrrole-2-carboxylic acid with guanidine hydrochloride in the presence of acetic anhydride. The resulting product is then treated with acetic acid to obtain the final compound.", "Starting Materials": [ "Pyrrole-2-carboxylic acid", "Guanidine hydrochloride", "Acetic anhydride", "Acetic acid" ], "Reaction": [ "Step 1: Pyrrole-2-carboxylic acid is dissolved in acetic anhydride and the mixture is stirred at room temperature for 30 minutes.", "Step 2: Guanidine hydrochloride is added to the reaction mixture and the resulting solution is heated at 80°C for 2 hours.", "Step 3: The reaction mixture is cooled to room temperature and the precipitate is filtered and washed with water.", "Step 4: The resulting product is dissolved in acetic acid and the solution is heated at 60°C for 1 hour.", "Step 5: The solution is cooled to room temperature and the precipitate is filtered and washed with water.", "Step 6: The final product, 1H-pyrrole-2-carboximidamide, acetic acid, is obtained as a white solid." ] } | |
CAS RN |
2624135-96-0 |
Product Name |
1H-pyrrole-2-carboximidamide, acetic acid |
Molecular Formula |
C7H11N3O2 |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
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